BENGHE Foundational & Exploratory

Check Availability & Pricing

biodegradability and environmental fate of 1-
Tridecanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B155529

An In-depth Technical Guide on the Biodegradability and Environmental Fate of 1-Tridecanol

Introduction

1-Tridecanol (CAS No. 112-70-9), a long-chain primary fatty alcohol, is an organic compound
with the chemical formula C13H280.[1][2] At room temperature, it exists as a colorless to pale
yellow liquid or a white solid with a faint, fatty, or mild, pleasant odor.[1][3] It is characterized by
a polar hydroxyl group and a significant lipophilic character due to its thirteen-carbon alkyl
chain.[3] This compound is utilized in the manufacturing of surfactants, plasticizers, and
emollients for cosmetic formulations. It also serves as an intermediate in the synthesis of esters
for lubricants and fragrance carriers. Given its applications, understanding its biodegradability
and environmental fate is crucial for assessing its ecological impact.

Biodegradability

1-Tridecanol is considered to be readily biodegradable. Aerobic biodegradation is the primary
mechanism for its removal from the environment.

Aerobic Biodegradation

Studies have demonstrated the susceptibility of 1-Tridecanol to aerobic biodegradation. In a
key study following the Japanese MITI (Ministry of International Trade and Industry) test, which
is equivalent to OECD Guideline 301C, 1-Tridecanol at a concentration of 100 mg/L achieved
100% of its theoretical biochemical oxygen demand (BOD) within 14 days using an activated

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b155529?utm_src=pdf-interest
https://www.benchchem.com/product/b155529?utm_src=pdf-body
https://www.benchchem.com/product/b155529?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tridecanol
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-tridecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tridecanol
https://www.guidechem.com/encyclopedia/1-tridecanol-dic2365.html
https://www.guidechem.com/encyclopedia/1-tridecanol-dic2365.html
https://www.benchchem.com/product/b155529?utm_src=pdf-body
https://www.benchchem.com/product/b155529?utm_src=pdf-body
https://www.benchchem.com/product/b155529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

sludge inoculum. This rapid and complete degradation confirms its classification as a readily
biodegradable substance.

The rate of biodegradation in activated sludge has also been quantified. The zero-order and
first-order biodegradation rates were determined to be 1.04 x 102 ppm/hr and 5.2 x 103 1/hr,
respectively. Based on the first-order rate constant, the biodegradation half-life of 1-Tridecanol
in an activated sludge environment is calculated to be approximately 5.6 days.

Environmental Fate

The environmental distribution and persistence of 1-Tridecanol are governed by its
physicochemical properties, including its low water solubility, low vapor pressure, and high
octanol-water partition coefficient.

Quantitative Environmental Fate Data

The following table summarizes key quantitative data related to the environmental fate of 1-
Tridecanol.
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Parameter Value Reference

Biodegradation

_ . Confirmed to be readily
Ready Biodegradability

biodegradable.
Biodegradation Rate 100% of theoretical BOD in 14
(Japanese MITI test) days.

First-Order Biodegradation
Rate (Activated Sludge)

5.2 x 1073 1/hr

Biodegradation Half-life

] 5.6 days (calculated)
(Activated Sludge)

Physicochemical Properties

. 2.4 x 103 g/L at 25°C
Water Solubility

(Insoluble)
Vapor Pressure 4.36 x 10~* mm Hg at 25°C
Log Octanol-Water Partition

5.82

Coefficient (Log Kow)

Environmental Distribution

Estimated Soil Organic
Carbon-Water Partitioning 35,000
Coefficient (Koc)

Estimated Henry's Law
1.3 x 10—% atm-cu m/mole
Constant

Estimated Bioconcentration
Factor (BCF)

600

Atmospheric Fate

Atmospheric Half-life (vs. OH )
] 20 hours (estimated)
radicals)

Aquatic Fate
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Volatilization Half-life (Model ]
) 14 hours (estimated)
River)

Volatilization Half-life (Model

8.5 days (estimated
Lake) ys )

Volatilization Half-life (Model ]
) ) 16 years (estimated)
Pond, with adsorption)

Fate in Different Environmental Compartments

» Soil: With a high estimated soil organic carbon-water partitioning coefficient (Koc) of 35,000,
1-Tridecanol is expected to be immobile in soil. Adsorption to soil organic matter is the
dominant process, which will attenuate its volatilization from moist soil surfaces. Volatilization
from dry soil is not expected to be significant due to its low vapor pressure. Biodegradation is
an important fate process in the terrestrial environment.

o Water: If released into water, 1-Tridecanol is expected to strongly adsorb to suspended
solids and sediment. While volatilization from the water surface is a potential fate process,
with estimated half-lives of 14 hours and 8.5 days for a model river and lake respectively, this
process is significantly attenuated by adsorption. When considering adsorption, the
volatilization half-life from a model pond is estimated to be 16 years. Biodegradation is
expected to be a rapid removal process in aquatic environments. Hydrolysis is not an
important environmental fate process as 1-Tridecanol lacks functional groups that hydrolyze
under environmental conditions.

o Atmosphere: Due to its low vapor pressure, 1-Tridecanol is expected to exist solely in the
vapor phase in the ambient atmosphere. In the atmosphere, it is degraded by reacting with
photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is 20
hours.

Bioaccumulation Potential

An estimated Bioconcentration Factor (BCF) of 600 suggests that 1-Tridecanol has a high
potential for bioconcentration in aquatic organisms. However, its ready biodegradability may
mitigate the extent of bioaccumulation.
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Experimental Protocols

The biodegradability of 1-Tridecanol is primarily assessed using standardized methods such
as the OECD 301 guidelines. The Japanese MITI test, which was used to generate key data for
this compound, is analogous to the OECD 301C test. Acommonly used and versatile method
for assessing ready biodegradability is the OECD 301F (Manometric Respirometry Test).

OECD 301F: Manometric Respirometry Test

Objective: To determine the ready biodegradability of a chemical substance by an aerobic
microbial inoculum by measuring the oxygen consumed. A substance is considered readily
biodegradable if it reaches =60% of its theoretical oxygen demand (ThOD) within a 10-day
window during the 28-day test period.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
activated sludge from a sewage treatment plant and incubated in a closed flask with a
headspace of air. The consumption of oxygen is measured by monitoring the change in
pressure in the respirometer. The amount of oxygen consumed by the microbial population
during the degradation of the test substance, corrected for the oxygen uptake of a blank
control, is expressed as a percentage of the ThOD.

Apparatus:

e Manometric respirometer (e.g., automated coulometer).
o Temperature-controlled incubator (22 = 1°C).

» Flasks of suitable volume with stirrers.

o Apparatus for CO2 absorption (e.g., potassium hydroxide solution in a separate cup within
the flask).

Procedure:

o Preparation of Mineral Medium: Prepare a mineral medium containing essential mineral salts
(e.g., potassium phosphate, magnesium sulfate, calcium chloride, ferric chloride). The pH
should be adjusted to 7.4 £ 0.2.
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e Inoculum Preparation: The inoculum is typically activated sludge from a sewage treatment
plant that treats predominantly domestic sewage. It is often washed and aerated before use
to reduce the blank respiration rate. The final concentration in the test medium should be
around 30 mg/L of suspended solids.

o Test Substance and Control Preparation: The test substance is added to the mineral medium
to achieve a concentration that will yield sufficient oxygen demand, typically 100 mg/L.

o Test Vessels: Contain mineral medium, inoculum, and the test substance.

o Blank Control Vessels: Contain mineral medium and inoculum only, to measure the
endogenous respiration of the microorganisms.

o Reference Control Vessels: Contain a readily biodegradable reference substance (e.g.,
sodium benzoate or aniline) to check the viability of the inoculum.

 Incubation: The prepared flasks are placed in the respirometer and incubated at a constant
temperature (22 £ 1°C) in the dark for 28 days. The contents of the flasks are stirred

continuously.

o Measurement: The oxygen consumption is measured at regular intervals for 28 days by the
respirometer.

o Data Analysis: The percentage of biodegradation is calculated as follows: % Biodegradation
= [(Oz2 consumed by test substance - Oz consumed by blank) / ThOD] x 100 The Theoretical
Oxygen Demand (ThOD) is calculated based on the elemental formula of 1-Tridecanol
(C13H280).

Visualizations
Biodegradation Pathway of 1-Tridecanol
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Aerobic Biodegradation

Alcohol/Aldehyde Final Products:
1-Tridecanol Dehydrogenase Fatty Aldehyde / Acid - B-Oxidation Pathway Acetyl-CoA Tricarboxylic Acid (TCA) Carbon Dioxide (CO2)
(C13H280) Intermediates ™71 (Sequential C2 Unit Removal) Cycle Water (H20)

Biomass

Click to download full resolution via product page

Caption: Conceptual aerobic biodegradation pathway of 1-Tridecanol.

Experimental Workflow for OECD 301F Test
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Test Setup
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Caption: Experimental workflow for the OECD 301F biodegradability test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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